Ethyl 1-(3-bromophenyl)-4-((4-fluorobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(3-bromophenyl)-4-[(4-fluorophenyl)methoxy]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C20H16BrFN2O4/c1-2-27-20(26)19-17(28-12-13-6-8-15(22)9-7-13)11-18(25)24(23-19)16-5-3-4-14(21)10-16/h3-11H,2,12H2,1H3
• InChI Key: PDZHOJPKUNILJW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC2=CC=C(C=C2)F)C3=CC(=CC=C3)Br
• Molecular Formula: C20H16BrFN2O4
• Molecular Weight: 447.3 g/mol

Description

Ethyl 1-(3-bromophenyl)-4-((4-fluorobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H16BrFN2O4 and its molecular weight is 447.26. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activities

• Synthesis and Biological Activities of Novel Derivatives : Research involving the synthesis of related compounds, such as pyrazoline derivatives and dihydropyrimidinone derivatives, has shown significant biological activities. These compounds have been evaluated for their inhibitory effects on enzymes like human carbonic anhydrase and acetylcholinesterase, showcasing potential therapeutic applications (Turkan et al., 2019), (Dey et al., 2022).

Anticancer Evaluation

• Anticancer Activity of New Derivatives : Certain derivatives have been synthesized and tested for their anticancer activities against various cancer cell lines. The development and evaluation of these compounds contribute to the ongoing search for new anticancer agents (Bekircan et al., 2008).

Cardiovascular and Anti-arrhythmic Effects

• Evaluation of Cardiovascular Effects : Studies on similar compounds have explored their cardiovascular effects, including anti-arrhythmic activities. Such research highlights the potential of these compounds in developing treatments for cardiovascular diseases (蘇怡芳, 2006).

Antimicrobial and Antioxidant Properties

• Synthesis and Antimicrobial Activity : The synthesis of various derivatives and their evaluation for antimicrobial activities contribute to the search for new antimicrobial agents. These studies are crucial in addressing the growing concern of antimicrobial resistance (Sapnakumari et al., 2014).